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Compound of Interest

Compound Name: 5-Fluoroisatoic anhydride

Cat. No.: B128519 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction: 5-Fluoroisatoic anhydride (CAS No. 321-69-7) is a fluorinated aromatic

compound widely utilized as a versatile intermediate in organic synthesis.[1] Its applications are

prominent in the development of pharmaceuticals, agrochemicals, and other specialty

materials.[2] Notably, it serves as a crucial building block in the synthesis of insulin

secretagogues, HCV polymerase inhibitors, and anxiolytic agents.[3][4] Given its reactivity and

potential hazards, a thorough understanding of its properties and adherence to strict safety

protocols are paramount for all personnel handling this compound.

This guide provides comprehensive information on the safe handling, storage, and emergency

procedures for 5-fluoroisatoic anhydride, intended to supplement, not replace, institutional

safety guidelines and regulatory requirements.

Chemical and Physical Properties
A summary of the key physical and chemical properties of 5-fluoroisatoic anhydride is

presented in the table below. This data is essential for understanding its behavior under various

laboratory conditions.
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Property Value Source(s)

Molecular Formula C₈H₄FNO₃ [1][5]

Molecular Weight 181.12 g/mol [3][5]

Appearance
Off-white to pale yellow

powder
[3][5]

Melting Point 259-262°C [1][3][5]

Density (predicted) 1.502 g/cm³ [3][5]

Solubility
Soluble in Dimethyl Sulfoxide

(DMSO); Insoluble in water.
[3][5]

LogP Approximately 0.96 [5]

Hazard Identification and GHS Classification
5-Fluoroisatoic anhydride is classified as a hazardous substance under the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS). The primary hazards

are summarized below.

GHS Hazard Statements:

H302: Harmful if swallowed.[6]

H315: Causes skin irritation.[4][6]

H319: Causes serious eye irritation.[4][6]

H335: May cause respiratory irritation.[6]

Signal Word: Warning[4][6]

Hazard Pictogram:

(Exclamation Mark)
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Experimental Protocols and Safe Handling
Adherence to the following protocols is mandatory to minimize risk when working with 5-
fluoroisatoic anhydride.

Engineering Controls
Ventilation: All handling of solid 5-fluoroisatoic anhydride and its solutions must be

conducted in a properly functioning chemical fume hood to minimize inhalation exposure.[7]

Ensure adequate ventilation in storage areas.

Safety Equipment: Eyewash stations and safety showers must be readily accessible in the

immediate vicinity of the work area.[8]

Personal Protective Equipment (PPE)
Eye Protection: Chemical safety goggles or a face shield that complies with OSHA's eye and

face protection regulations in 29 CFR 1910.133 or European Standard EN166 must be worn

at all times.[8][9]

Skin Protection:

Gloves: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber) that have been

inspected for integrity prior to use. Dispose of contaminated gloves after use.

Lab Coat: A flame-resistant lab coat or other protective clothing is required to prevent skin

contact.

Respiratory Protection: For operations that may generate significant dust, a NIOSH/MSHA-

approved respirator may be necessary.

Handling Procedures
Avoid breathing dust, fumes, gas, mist, vapors, or spray.[4]

Avoid contact with skin and eyes.

Wash hands thoroughly after handling.[4]
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Do not eat, drink, or smoke in areas where the chemical is handled or stored.

Keep the container tightly closed when not in use.[3][4]

Store in a cool, dry, well-ventilated area away from incompatible substances.[3][5]

First-Aid Measures
In the event of exposure, immediate action is critical.

Inhalation: Remove the individual to fresh air and keep them in a position comfortable for

breathing. If the person feels unwell, call a POISON CENTER or doctor.[4]

Skin Contact: Immediately wash the affected area with plenty of soap and water. If skin

irritation occurs, seek medical advice/attention.[4] Remove and wash contaminated clothing

before reuse.[4]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing. If eye irritation persists, get medical

advice/attention.[4]

Ingestion: If swallowed, call a POISON CENTER or doctor/physician if you feel unwell.[9]

Rinse the mouth. Do NOT induce vomiting.[7]

Accidental Release and Disposal
Spill Response: In case of a spill, ensure adequate ventilation and wear appropriate personal

protective equipment.[9] Sweep up the solid material, avoiding dust formation, and place it

into a suitable, labeled container for disposal.[8][9]

Waste Disposal: Dispose of contents and container to an approved waste disposal plant in

accordance with local, regional, and national regulations.[8][9] Do not allow the product to

enter drains.[7]

Storage
Store in a cool, dry, well-ventilated place.[3]
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Keep the container tightly closed.[3][4]

Store locked up.[4]

Incompatible materials include strong oxidizing agents.[8]

Logical Workflow for Safe Handling
The following diagram illustrates the key decision points and procedures for the safe handling

of 5-fluoroisatoic anhydride from receipt to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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